![molecular formula C10H11N3O2S B6261616 4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid CAS No. 1694476-72-6](/img/no-structure.png)
4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid
Overview
Description
“4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid” is an organic compound with the CAS Number: 1694476-72-6 . It has a molecular weight of 237.28 . The IUPAC name for this compound is 4-((2-(prop-2-yn-1-ylthio)ethyl)amino)pyrimidine-5-carboxylic acid . The InChI code for this compound is 1S/C10H11N3O2S/c1-2-4-16-5-3-12-9-8(10(14)15)6-11-7-13-9/h1,6-7H,3-5H2,(H,14,15)(H,11,12,13) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[2-(prop-2-yn-1-ylsulfanyl)ethyl]amino}pyrimidine-5-carboxylic acid' involves the reaction of 2-(prop-2-yn-1-ylsulfanyl)ethanamine with pyrimidine-5-carboxylic acid in the presence of a coupling agent to form the desired product.", "Starting Materials": ["2-(prop-2-yn-1-ylsulfanyl)ethanamine", "pyrimidine-5-carboxylic acid", "coupling agent"], "Reaction": ["Step 1: Dissolve 2-(prop-2-yn-1-ylsulfanyl)ethanamine in a suitable solvent such as dichloromethane or ethanol.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to the reaction mixture and stir for 10-15 minutes.", "Step 3: Add pyrimidine-5-carboxylic acid to the reaction mixture and stir for 12-24 hours at room temperature.", "Step 4: Purify the crude product by column chromatography using a suitable solvent system such as ethyl acetate/hexanes.", "Step 5: Characterize the final product using spectroscopic techniques such as NMR and mass spectrometry to confirm its identity."] } | |
CAS No. |
1694476-72-6 |
Molecular Formula |
C10H11N3O2S |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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